Cas no 2228754-12-7 (1-(2,2-diethoxyethyl)cyclopropylmethanamine)
1-(2,2-diethoxyethyl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2-diethoxyethyl)cyclopropylmethanamine
- EN300-1737535
- [1-(2,2-diethoxyethyl)cyclopropyl]methanamine
- 2228754-12-7
-
- Inchi: 1S/C10H21NO2/c1-3-12-9(13-4-2)7-10(8-11)5-6-10/h9H,3-8,11H2,1-2H3
- InChI Key: AMLXNDRDRUPEGT-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1(CN)CC1)OCC
Computed Properties
- Exact Mass: 187.157228913g/mol
- Monoisotopic Mass: 187.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44.5Ų
1-(2,2-diethoxyethyl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1737535-0.05g |
[1-(2,2-diethoxyethyl)cyclopropyl]methanamine |
2228754-12-7 | 0.05g |
$924.0 | 2023-09-20 | ||
| Enamine | EN300-1737535-0.1g |
[1-(2,2-diethoxyethyl)cyclopropyl]methanamine |
2228754-12-7 | 0.1g |
$968.0 | 2023-09-20 | ||
| Enamine | EN300-1737535-0.25g |
[1-(2,2-diethoxyethyl)cyclopropyl]methanamine |
2228754-12-7 | 0.25g |
$1012.0 | 2023-09-20 | ||
| Enamine | EN300-1737535-0.5g |
[1-(2,2-diethoxyethyl)cyclopropyl]methanamine |
2228754-12-7 | 0.5g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1737535-1.0g |
[1-(2,2-diethoxyethyl)cyclopropyl]methanamine |
2228754-12-7 | 1g |
$1100.0 | 2023-06-04 | ||
| Enamine | EN300-1737535-2.5g |
[1-(2,2-diethoxyethyl)cyclopropyl]methanamine |
2228754-12-7 | 2.5g |
$2155.0 | 2023-09-20 | ||
| Enamine | EN300-1737535-5.0g |
[1-(2,2-diethoxyethyl)cyclopropyl]methanamine |
2228754-12-7 | 5g |
$3189.0 | 2023-06-04 | ||
| Enamine | EN300-1737535-10.0g |
[1-(2,2-diethoxyethyl)cyclopropyl]methanamine |
2228754-12-7 | 10g |
$4729.0 | 2023-06-04 | ||
| Enamine | EN300-1737535-1g |
[1-(2,2-diethoxyethyl)cyclopropyl]methanamine |
2228754-12-7 | 1g |
$1100.0 | 2023-09-20 | ||
| Enamine | EN300-1737535-5g |
[1-(2,2-diethoxyethyl)cyclopropyl]methanamine |
2228754-12-7 | 5g |
$3189.0 | 2023-09-20 |
1-(2,2-diethoxyethyl)cyclopropylmethanamine Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 1-(2,2-diethoxyethyl)cyclopropylmethanamine
Professional Introduction to Compound with CAS No. 2228754-12-7 and Product Name: 1-(2,2-diethoxyethyl)cyclopropylmethanamine
The compound with the CAS number 2228754-12-7 and the product name 1-(2,2-diethoxyethyl)cyclopropylmethanamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 1-(2,2-diethoxyethyl)cyclopropylmethanamine incorporates a cyclopropyl ring substituted with an ethoxyethyl group, which contributes to its distinct chemical behavior and reactivity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, properties, and the latest research findings that underscore its importance in modern pharmaceutical applications.
In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry, with cyclopropyl-containing molecules demonstrating remarkable promise in various therapeutic areas. The presence of the cyclopropyl group in 1-(2,2-diethoxyethyl)cyclopropylmethanamine enhances its binding affinity to biological targets, making it a valuable scaffold for drug design. The ethoxyethyl substituent further modulates the compound's pharmacokinetic profile, contributing to improved solubility and bioavailability. These features have positioned this compound as a candidate for further investigation in the development of innovative therapeutic agents.
The synthesis of 1-(2,2-diethoxyethyl)cyclopropylmethanamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include the formation of the cyclopropyl methanamine core followed by the introduction of the 2,2-diethoxyethyl group. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve this transformation efficiently. The optimization of these synthetic pathways is crucial for scaling up production and ensuring consistency in quality for pharmaceutical applications.
One of the most compelling aspects of 1-(2,2-diethoxyethyl)cyclopropylmethanamine is its potential role in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory responses and cancer progression. Preclinical studies have demonstrated that derivatives of this compound can modulate key signaling pathways, leading to therapeutic effects that are both potent and selective. These findings have sparked interest among researchers looking to develop new treatments for complex diseases.
The pharmacological properties of 1-(2,2-diethoxyethyl)cyclopropylmethanamine have been extensively studied in vitro and in vivo. Its ability to interact with biological targets suggests that it may serve as a lead compound for further medicinal chemistry optimization. By leveraging structure-activity relationship (SAR) studies, researchers can modify specific functional groups to enhance potency, selectivity, and metabolic stability. This iterative approach is essential for developing drug candidates that meet stringent pharmaceutical standards.
Recent advancements in computational chemistry have also contributed to our understanding of 1-(2,2-diethoxyethyl)cyclopropylmethanamine's behavior. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights are invaluable for designing experiments aimed at optimizing its pharmacological properties. Additionally, computational methods have been used to screen large libraries of compounds for potential derivatives of 1-(2,2-diethoxyethyl)cyclopropylmethanamine, accelerating the discovery process.
The potential therapeutic applications of 1-(2,2-diethoxyethyl)cyclopropylmethanamine extend beyond traditional small-molecule drugs. Its unique structural features make it a versatile scaffold for developing biologics and other innovative therapeutics. For instance, conjugation with peptides or proteins could enhance its delivery or targeting capabilities. Such modifications open up new avenues for treating diseases that are currently challenging to address with conventional medications.
As research into 1-(2,2-diethoxyethyl)cyclopropylmethanamine progresses, collaboration across disciplines will be essential for maximizing its therapeutic potential. Chemists play a critical role in designing and synthesizing novel derivatives, while biologists provide insights into how these compounds interact with living systems. Pharmacologists contribute by evaluating their efficacy and safety profiles through rigorous preclinical testing. This multidisciplinary approach ensures that promising compounds like 1-(2,2-diethoxyethyl)cyclopropylmethanamine are translated into safe and effective treatments for patients worldwide.
The regulatory landscape also plays a significant role in advancing compounds like 1-(2,2-diethoxyethyl)cyclopropylmethanamine through clinical development. Compliance with guidelines set forth by agencies such as the FDA and EMA is necessary for navigating the complex process of bringing new drugs to market. Researchers must carefully document every step of their work— từ synthesis to preclinical studies—to ensure transparency and meet regulatory requirements.
In conclusion,1-(2,2-diethoxyethyl)cyclopropylmethanamine (CAS No. 2228754-12-7) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential therapeutic applications. Ongoing studies continue to uncover new insights into its pharmacological properties and mechanisms of action, reinforcing its significance as a scaffold for drug development efforts aimed at addressing critical medical challenges.
2228754-12-7 (1-(2,2-diethoxyethyl)cyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)